3,5-dimethyl-N-({[4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 3,5-dimethyl-N-[[4-(4-methylpiperidin-1-yl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C22H27N3OS/c1-15-8-10-25(11-9-15)20-6-4-19(5-7-20)23-22(27)24-21(26)18-13-16(2)12-17(3)14-18/h4-7,12-15H,8-11H2,1-3H3,(H2,23,24,26,27)
• InChI Key: LTVVHYBNJNTVBA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC(=CC(=C3)C)C
• Molecular Formula: C22H27N3OS
• DSSTOX Substance ID: DTXSID90367134
• Molecular Weight: 381.5 g/mol
• CAS RN: 4551-38-6

Description

3,5-dimethyl-N-({[4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is a potent inhibitor of protein kinase C (PKC) that has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and cardiovascular disorders.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-N-({[4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)benzamide involves the inhibition of protein kinase C (3,5-dimethyl-N-({[4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)benzamide), a family of serine/threonine kinases that play a critical role in various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting 3,5-dimethyl-N-({[4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)benzamide, 3,5-dimethyl-N-({[4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)benzamide can modulate various signaling pathways that are involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,5-dimethyl-N-({[4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)benzamide are complex and depend on the specific disease or condition being studied. In cancer, it has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In diabetes, it has been shown to improve insulin sensitivity and reduce blood glucose levels by modulating various signaling pathways involved in glucose metabolism. In cardiovascular disorders, it has been shown to reduce oxidative stress and inflammation in the cardiovascular system, leading to cardioprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dimethyl-N-({[4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)benzamide in lab experiments is its potent inhibitory activity against 3,5-dimethyl-N-({[4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)benzamide, which makes it a useful tool for studying various signaling pathways that are regulated by 3,5-dimethyl-N-({[4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)benzamide. However, one limitation is its potential toxicity and side effects, which must be carefully monitored in lab experiments.

Future Directions

There are several potential future directions for the study of 3,5-dimethyl-N-({[4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)benzamide. One direction is the development of more potent and selective inhibitors of 3,5-dimethyl-N-({[4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)benzamide that can be used in clinical trials for the treatment of various diseases. Another direction is the investigation of the potential use of 3,5-dimethyl-N-({[4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)benzamide in combination with other drugs or therapies for enhanced therapeutic efficacy. Additionally, further studies may elucidate the potential use of 3,5-dimethyl-N-({[4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)benzamide in the treatment of other diseases or conditions beyond cancer, diabetes, and cardiovascular disorders.

Synthesis Methods

The synthesis of 3,5-dimethyl-N-({[4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)benzamide involves the reaction of 4-(4-methyl-1-piperidinyl)aniline with 3,5-dimethylbenzoyl chloride in the presence of triethylamine and carbon disulfide. The resulting product is purified by column chromatography to obtain the final compound.

Scientific Research Applications

3,5-dimethyl-N-({[4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anticancer activity by inhibiting the growth and proliferation of cancer cells. It has also been investigated for its potential use in the treatment of diabetes by improving insulin sensitivity and reducing blood glucose levels. Additionally, it has been shown to have cardioprotective effects by reducing oxidative stress and inflammation in the cardiovascular system.